Ethyl 2-(carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C12H16N2O3S/c1-2-17-11(15)9-7-5-3-4-6-8(7)18-10(9)14-12(13)16/h2-6H2,1H3,(H3,13,14,16)
• InChI Key: GWODVUCCBIQPDW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)N
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

Compounds like “Ethyl 2-(carbamoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” belong to a class of organic compounds known as esters. Esters are derived from carboxylic acids where the hydrogen in the -COOH group is replaced by a hydrocarbon group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. For example, esters can undergo reactions such as hydrolysis, reduction, and Claisen condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. For example, esters generally have a pleasant smell and are less dense than water. They also tend to have a high boiling point due to the polar nature of the ester functional group.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some esters are used in pharmaceuticals and their mechanism of action would depend on the specific drug and its target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, many esters are flammable and can cause eye irritation.